Cas no 2034368-71-1 (N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 2034368-71-1
• MF: C₁₈H₁₆N₆O₂S
• MW: 380.423641204834
• CID: 6486839
• Update Time: 2025-07-09

N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide
• N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-2-phenyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H16N6O2S/c1-2-26-17-15-23-22-14(24(15)9-8-19-17)10-20-16(25)13-11-27-18(21-13)12-6-4-3-5-7-12/h3-9,11H,2,10H2,1H3,(H,20,25)
• InChI Key： XSEBFDQRDKCLMI-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2N3C=CN=C(OCC)C3=NN=2)=O)N=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide

N-({8-Ethoxy-1,2,4triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide: A Comprehensive Overview

The compound N-({8-Ethoxy-1,2,4triazolo[4,3-a]pyrazin-3-yl}methyl)-2-phenyl-1,3-thiazole-4-carboxamide (CAS No. 2034368711) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and amide functionality. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. The molecule's structure is characterized by a triazolopyrazine ring system fused with an ethoxy group and a thiazole moiety, which contributes to its versatile chemical properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The triazolopyrazine core is known for its ability to form stable complexes with metal ions, making it a valuable component in the development of coordination polymers and metallo-drugs. Additionally, the thiazole ring is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory and antitumor activities. The combination of these elements in the N-{8-Ethoxy...carboxamide} structure suggests potential applications in the treatment of various diseases.

One of the most intriguing aspects of this compound is its bioisosteric potential. Researchers have explored how slight modifications to the ethoxy group or the thiazole moiety can significantly alter the compound's pharmacokinetic properties. For instance, substituting the ethoxy group with other alkoxy groups has been shown to enhance solubility and improve bioavailability. These findings underscore the importance of fine-tuning molecular structures to optimize therapeutic outcomes.

Another area of active research involves the synthesis pathways for this compound. Traditional methods often involve multi-step reactions with low yields, but recent advancements in catalytic chemistry have enabled more efficient syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has streamlined the construction of the triazolopyrazine ring system. These improvements not only reduce production costs but also make large-scale synthesis more feasible for industrial applications.

The compound's biological activity has also been a focal point of recent investigations. In vitro studies have demonstrated that N-{8-Ethoxy...carboxamide} exhibits potent inhibitory effects on several key enzymes implicated in neurodegenerative diseases. Specifically, it has shown promise as a potential inhibitor of acetylcholinesterase (AChE), which is a major target for Alzheimer's disease therapeutics. Furthermore, preliminary animal studies suggest that the compound may cross the blood-brain barrier effectively, a critical factor for central nervous system (CNS) drug delivery.

From a materials science perspective, the compound's ability to form supramolecular assemblies has opened new avenues for its use in nanotechnology. The presence of both aromatic and heterocyclic rings allows for strong π–π interactions and hydrogen bonding capabilities, making it an ideal candidate for constructing self-assembled monolayers (SAMs). These SAMs have potential applications in sensors, drug delivery systems, and surface modification technologies.

In conclusion, N-{8-Ethoxy...carboxamide} represents a fascinating intersection of organic chemistry and biotechnology. Its unique structure offers immense potential across multiple disciplines, from drug discovery to materials science. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing modern science and technology.